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Compound of Interest

Compound Name: 4-Ethyl-2,3-dimethyloctane

Cat. No.: B14559399

Abstract

This document provides a concise technical overview of the branched alkane 4-Ethyl-2,3-
dimethyloctane. It details the fundamental physicochemical properties, including its molecular
formula and weight, derived from its structural nomenclature. This guide is intended to serve as
a foundational reference for professionals requiring precise chemical data. All quantitative
information is systematically presented, and a logical workflow for property determination is
provided.

Core Physicochemical Data

The primary molecular properties of 4-Ethyl-2,3-dimethyloctane have been determined
through systematic chemical nomenclature analysis and computational chemistry databases.
These core identifiers are crucial for experimental design, material characterization, and
theoretical modeling.

The molecular formula for 4-Ethyl-2,3-dimethyloctane is C12H26.[1] Its molecular weight is
approximately 170.33 g/mol .[1][2][3][4] This saturated hydrocarbon belongs to the family of
branched alkanes, and its structure consists of an eight-carbon (octane) backbone with ethyl
and methyl substituents.[4][5]

The quantitative data for the compound is summarized in the table below for clarity and
comparative purposes.
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Property Value Source
IUPAC Name 4-Ethyl-2,3-dimethyloctane

Molecular Formula C12H26 PubChem[1]
Molecular Weight 170.33 g/mol PubChem[1]
Exact Mass 170.203450829 Da PubChem[1]
CAS Number 62184-00-3 ChemSrc[2]

Methodology for Property Determination

The properties presented in this guide are established through a standard theoretical protocol
based on the International Union of Pure and Applied Chemistry (IUPAC) nomenclature
system. This approach provides a reliable and reproducible method for ascertaining the
molecular formula and weight of a chemical structure.

Protocol: Derivation of Molecular Properties from IUPAC Name
o Deconstruction of the [IUPAC Name:

o Parent Chain Identification: The suffix "-octane" is identified, signifying an 8-carbon alkane
chain as the base structure.

o Substituent Identification: Prefixes are analyzed to identify attached functional groups.
» "2,3-dimethyl-" indicates two methyl (-CH3) groups are present.
» "4-ethyl-" indicates one ethyl (-CH2CHS3) group is present.

o Lokant Assignment: The numerical prefixes (2, 3, 4) specify the carbon atoms on the
parent chain where the substituents are attached.

e Calculation of Molecular Formula:

o Carbon Atom Summation: The total number of carbon atoms is calculated by summing
those in the parent chain and all substituents (8 from octane + 2 from dimethyl + 2 from

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethyl-2_3-dimethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethyl-2_3-dimethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/4-Ethyl-2_3-dimethyloctane
https://www.chemsrc.com/en/cas/62184-00-3_1001073.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14559399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

ethyl = 12 Carbon atoms).

o Hydrogen Atom Summation: For a saturated acyclic alkane, the number of hydrogen
atoms is determined using the general formula CnH2n+2. For n=12, the calculation is (2 *
12) + 2 = 26 Hydrogen atoms.

o Final Formula: The resulting molecular formula is C12H26.[1]

o Calculation of Molecular Weight:

o Atomic Weight Aggregation: The molecular weight is computed by summing the atomic
weights of each atom in the molecular formula.

o Utilizing standard atomic weights (C = 12.011 amu; H = 1.008 amu), the molecular weight
is calculated as: (12 * 12.011) + (26 * 1.008) = 170.34 g/mol . Computational sources
provide a more precise value of 170.33 g/mol .[1][2]

Visualization of a Logical Workflow

The following diagram illustrates the logical workflow for deriving the molecular formula and
weight of 4-Ethyl-2,3-dimethyloctane from its IUPAC name, as detailed in the protocol above.
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Input

IUPAC Name:
4-Ethyl-2,3-dimethyloctane

Structural Analysis

Substituents:
- 2,3-dimethyl (2 Carbons)
- 4-ethyl (2 Carbons)

Parent Chain:

Octane (8 Carbons)

Calculation

Molecular Formula:
C(8+2+2)H(2*(12)+2)
= C12H26

Molecular Weight:

(12 * 12.011) + (26 * 1.008)
= 170.33 g/mol

Click to download full resolution via product page

Caption: Logical workflow for deriving molecular properties from IUPAC nomenclature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 4-Ethyl-
2,3-dimethyloctane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14559399#4-ethyl-2-3-dimethyloctane-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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